Cas no 175277-56-2 (6-((3-(Trifluoromethyl)phenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde)

• Product Name: 6-((3-(Trifluoromethyl)phenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde
• CAS No: 175277-56-2
• MF: C₁₃H₇F₃N₂OS₂
• MW: 328.332690477371
• MDL: MFCD00102587
• CID: 111970
• PubChem ID: 2778851
• Update Time: 2025-10-29

6-((3-(Trifluoromethyl)phenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-((3-(Trifluoromethyl)phenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde
• 6-[3-(trifluoromethyl)phenyl]sulfanylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo-[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-{[3-(trifluoroMethyl)phenyl]sulfanyl}iMidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-{[3-(TRIFLUOROMETHYL)PHENYL]THIO}IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE
• Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-[[3-(trifluoromethyl)phenyl]thio]-
• Trifluoromethylphenylthioimidazothiazolecarboxaldehyde
• 6-[3-(Trifluoromethyl)phenylthio]imidazo[2,1-b]thiazole-5-carboxaldehyde
• 6-[3-(TRIFLUOROMETHYL)PHENYLTHIO]IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBOXALDEHYDE
• 6-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE
• DTXSID20381161
• MFCD00102587
• CS-0328507
• 175277-56-2
• 6-[3-(Trifluoromethyl)phenylthio]imidazo[2,1-b]-thiazole-5-carboxaldehyde
• 8D-077
• 6-(3-(trifluoromethyl)phenylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
• J-517967
• FT-0620889
• A881597
• AKOS005071143
• 6-[3-(Trifluoromethyl)phenylthio]imidazo[2,1-b][1,3]thiazole-5-carboxaldehyde97%

• MDL： MFCD00102587
• Inchi： 1S/C13H7F3N2OS2/c14-13(15,16)8-2-1-3-9(6-8)21-11-10(7-19)18-4-5-20-12(18)17-11/h1-7H
• InChI Key： QAONKFBVSURDOH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1=C(C=O)N2C=CSC2=N1

Computed Properties

• Exact Mass: 327.99500
• Monoisotopic Mass: 327.99518968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Melting Point: 90°C
• PSA: 87.91000
• LogP: 4.37830

6-((3-(Trifluoromethyl)phenyl)thio)imidazo[2,1-b]thiazole-5-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT